copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one

• CAS No.: 62500-27-0
• Molecular Formula: C12H12CuNO
• Molecular Weight: 249.78 g/mol
• IUPAC Name: copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one
• InChI: InChI=1S/C12H12NO.Cu/c1-4-5-12(14)10-6-8-11(9-7-10)13(2)3;/h6-9H,5H2,2-3H3;/q-1;+1
• InChI Key: WDWYKJCTCURBIB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)CC#[C-].[Cu+]

Description

Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one is a complex organic compound that features a copper ion coordinated with an organic ligand

Preparation Methods

The synthesis of copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one typically involves the reaction of copper(I) salts with the organic ligand 1-[4-(dimethylamino)phenyl]but-3-yn-1-one. The reaction conditions often include the use of solvents such as acetonitrile or dichloromethane, and the process is usually carried out under an inert atmosphere to prevent oxidation of the copper(I) ion. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure the quality and purity of the final product .

Chemical Reactions Analysis

Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one undergoes various types of chemical reactions, including:

Oxidation: The copper(I) ion can be oxidized to copper(II) under certain conditions, which may alter the properties of the compound.

Reduction: The compound can also undergo reduction reactions, particularly in the presence of reducing agents.

Substitution: The organic ligand can participate in substitution reactions, where functional groups on the ligand are replaced by other groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one has several scientific research applications:

Chemistry: It is used as a catalyst in organic synthesis, particularly in click chemistry reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for targeting specific biological pathways.

Industry: It is used in the development of new materials, including dyes and fluorophores, due to its unique photophysical properties.

Mechanism of Action

The mechanism by which copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one exerts its effects involves the interaction of the copper ion with various molecular targets. In catalytic applications, the copper ion facilitates the formation of reactive intermediates that drive the chemical reactions. In biological systems, the compound may interact with cellular components, leading to the disruption of specific pathways and exerting its antimicrobial or anticancer effects .

Comparison with Similar Compounds

Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one can be compared with other copper complexes and organic ligands:

Copper(II) complexes: These compounds have different oxidation states and may exhibit different reactivity and stability.

Other organic ligands: Compounds such as 1-(4-(dimethylamino)phenyl)propan-1-one and 3-(4-(dimethylamino)phenyl)-1-(2-thienyl)-2-propen-1-one have similar structures but different functional groups, leading to variations in their chemical properties and applications.